Cas no 1483649-53-1 (2-(1-Methylpiperidin-3-yl)butanoic acid)

• Product Name: 2-(1-Methylpiperidin-3-yl)butanoic acid
• CAS No: 1483649-53-1
• Molecular Formula: C₁₀H₁₉NO₂
• Molecular Weight: 185.26336312294
• MDL: MFCD26785330
• CID: 5682900
• PubChem ID: 82406115

2-(1-Methylpiperidin-3-yl)butanoic acid Properties

Names and Identifiers

• 1483649-53-1
• 2-(1-methylpiperidin-3-yl)butanoic acid
• EN300-2598669

• MDL： MFCD26785330
• InChIKey： ZNCHPCKQFRSGFU-UHFFFAOYSA-N
• Inchi： 1S/C10H19NO2/c1-3-9(10(12)13)8-5-4-6-11(2)7-8/h8-9H,3-7H2,1-2H3,(H,12,13)
• SMILES： OC(C(CC)C1CN(C)CCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.141578849g/mol
• Heavy Atom Count: 13
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids